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Professionals

These application notes provide a detailed protocol for the immunohistochemical (IHC) staining
of Tuberous Sclerosis Complex 2 (TSC2) protein in formalin-fixed, paraffin-embedded (FFPE)
tissues. This protocol is intended for the qualitative and semi-quantitative analysis of TSC2
expression and localization within the cellular context of the tissue.

Principle

Immunohistochemistry for TSC2 allows for the visualization of the protein's distribution and
intensity within tissue sections. TSC2, also known as tuberin, is a key tumor suppressor protein
that, in complex with TSC1 (hamartin), negatively regulates the mammalian target of rapamycin
(mTOR) signaling pathway.[1][2][3] The mTOR pathway is a central regulator of cell growth,
proliferation, and survival.[4][5][6] Dysregulation of this pathway, often due to mutations in the
TSC1 or TSC2 genes, is implicated in various cancers and hamartoma syndromes like
Tuberous Sclerosis Complex (TSC).[7][8]

This protocol utilizes a primary antibody specific to TSC2, followed by a secondary antibody
detection system that allows for chromogenic visualization. The intensity and distribution of the
staining can provide insights into the functional status of the mTOR pathway, with loss of TSC2
expression often correlating with pathway activation.
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MTOR Signaling Pathway

The following diagram illustrates the central role of the TSC1/TSC2 complex in regulating
MTOR signaling.
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Caption: The TSC1/TSC2 complex negatively regulates mMTORCL1 signaling.

Experimental Protocol

This protocol outlines the complete workflow for TSC2 immunohistochemistry on FFPE tissues.

[9]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12407830?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

